1-(3-((4-Chlorophenyl)sulfonyl)pyrrolidin-1-yl)-2-(2-methoxyphenoxy)ethanone

• IUPAC Name: 1-[3-(4-chlorophenyl)sulfonylpyrrolidin-1-yl]-2-(2-methoxyphenoxy)ethanone
• InChI: InChI=1S/C19H20ClNO5S/c1-25-17-4-2-3-5-18(17)26-13-19(22)21-11-10-16(12-21)27(23,24)15-8-6-14(20)7-9-15/h2-9,16H,10-13H2,1H3
• InChI Key: STZDUQLZMGMGEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)N2CCC(C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClNO5S
• Molecular Weight: 409.9 g/mol

Description

1-(3-((4-Chlorophenyl)sulfonyl)pyrrolidin-1-yl)-2-(2-methoxyphenoxy)ethanone is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention in the scientific community due to its potential applications in the field of drug discovery and development.

Scientific Research Applications

Synthesis of New Chemical Compounds

Research has demonstrated the utility of similar compounds in the synthesis of new chemical entities. For instance, the acid-catalyzed reaction of 1-[(4-chlorophenyl)sulfonyl]-2-ethoxypyrrolidine with phenols leads to the formation of new 1-(arylsulfonyl)pyrrolidines. These reactions proceed under mild conditions, highlighting a method for synthesizing pyrrolidine-1-sulfonylarene derivatives with a phenol fragment in position 2, which could have implications for further pharmaceutical research and development (Smolobochkin, Anikina, Gazizov, Burilov, & Pudovik, 2017).

Potential Biological Activities

A study explored the synthesis of dihydronaphthalene isomers and their antiestrogenic activity, demonstrating the chemical's potential for generating compounds with significant biological effects. While the specific compound was not used, this research pathway indicates the potential for derivatives of similar structures to be used in drug development, specifically targeting estrogen receptors for therapeutic applications (Jones, Suarez, Massey, Black, & Tinsley, 1979).

Development of Materials with Unique Properties

Further, research into the synthesis of aromatic poly(ether ketone)s containing diphenylphosphinophenyl pendant groups via nucleophilic aromatic substitution polycondensation shows the compound's role in creating materials with high thermal stability and flame-retardant properties. These materials exhibit high glass transition temperatures and good solubility in common organic solvents, indicating their potential for use in high-performance applications (Zhang, Sheng, Zhang, Pan, & Liu, 2020).

Anti-tubercular Evaluation

A notable application in the field of medicinal chemistry is the synthesis of pyridine derivatives and their evaluation against Mycobacterium tuberculosis. Compounds with structures similar to the one have been found to inhibit Mycobacterium tuberculosis with significant potency, suggesting a potential route for the development of new anti-tubercular agents (Manikannan, Muthusubramanian, Yogeeswari, & Sriram, 2010).